N-(1-cyanocycloheptyl)-2-(3-ethyl-2,4,5-trioxoimidazolidin-1-yl)acetamide

• IUPAC Name: N-(1-cyanocycloheptyl)-2-(3-ethyl-2,4,5-trioxoimidazolidin-1-yl)acetamide
• InChI: InChI=1S/C15H20N4O4/c1-2-18-12(21)13(22)19(14(18)23)9-11(20)17-15(10-16)7-5-3-4-6-8-15/h2-9H2,1H3,(H,17,20)
• InChI Key: QSGVEYQRAHZYNN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C(=O)N(C1=O)CC(=O)NC2(CCCCCC2)C#N
• Molecular Formula: C15H20N4O4
• Molecular Weight: 320.34 g/mol

Description

N-(1-cyanocycloheptyl)-2-(3-ethyl-2,4,5-trioxoimidazolidin-1-yl)acetamide, also known as CCT128930, is a small molecule inhibitor that has been widely used in scientific research. This compound has shown promising results in preclinical studies and has the potential to be developed into a therapeutic agent for the treatment of various diseases.

Scientific Research Applications

Central Nervous System Activity and Synthesis of Derivatives

Research into N-substituted derivatives of 1-arylimidazolidyn-2-ylideneurea, which shares a structural resemblance with the given compound, has shown potential in the study of central nervous system activity. A study explored the synthesis of these derivatives aiming at dual antinociceptive and serotoninergic activity. The findings indicated that some compounds exhibited significant central nervous system activity, including antinociceptive effects not mediated by the opioid system, suggesting a potential research avenue in non-opioid pain management and neurological research (E. Szacon et al., 2015).

Antimicrobial and Antitumor Applications

A variety of N-substituted acetamide derivatives have been synthesized and evaluated for their antimicrobial and antitumor activities. These studies highlight the potential of such compounds in the development of new therapeutic agents. For example, novel thiazole, pyridone, and pyrazole derivatives bearing a sulfonamide moiety were synthesized, showing promising antimicrobial properties (E. Darwish et al., 2014). Another study focused on the synthesis and evaluation of thiophene, pyrimidine, and coumarin derivatives, revealing significant antitumor effects against various cancer cell lines (M. Albratty et al., 2017).

Corrosion Inhibition

The study of imidazoline derivatives, related to the compound of interest, in corrosion inhibition provides insights into industrial applications, particularly in the protection of metals. These compounds have demonstrated effective corrosion inhibition properties in various acidic media, underlining the potential of similar compounds in industrial corrosion prevention (J. Cruz et al., 2004).